5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one

Catalog No.
S11827402
CAS No.
M.F
C15H14O3
M. Wt
242.27 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one

Challenge: Selecting a psoralen for in vivo photoaffinity labeling is difficult due to variable solubility and DNA-binding kinetics. Solution: 5-ethyl-3,9-dimethylpsoralen offers a unique alkyl substitution that enhances lipophilicity and cell permeability. This compound enables robust DNA cross-linking upon UVA activation, ideal for studying nucleic acid structures and protein interactions in native context. • Enhanced membrane permeability vs. 8-MOP. • Potent bifunctional cross-linker, validated in viral inactivation. • Distinct SAR comparator to Trioxsalen and 8-MOP.

Product Name

5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one

IUPAC Name

5-ethyl-3,9-dimethylfuro[3,2-g]chromen-7-one

Molecular Formula

C15H14O3

Molecular Weight

242.27 g/mol

InChI

InChI=1S/C15H14O3/c1-4-10-5-13(16)18-15-9(3)14-11(6-12(10)15)8(2)7-17-14/h5-7H,4H2,1-3H3

InChI Key

ZGVGNHRVCUPMBN-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=O)OC2=C1C=C3C(=COC3=C2C)C

Synonyms

5-ethyl-3,9-dimethylpsoralen, 3,9-dimethyl-5-ethylpsoralen, 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one, 5-ethyl-3,9-dimethylfuro[3,2-g]chromen-7-one

Purity

≥98%

Package Size

50 mg, 100 mg, 1 g

5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one is a substituted, linear furocoumarin of the psoralen class. Psoralens are planar, tricyclic photoactive compounds that intercalate into DNA and, upon activation by long-wave ultraviolet light (UVA), form covalent monoadducts and interstrand cross-links (ICLs) with pyrimidine bases, primarily thymine. [REFS-1, REFS-2] This mechanism of action forms the basis of their use in photochemotherapy (PUVA) and as molecular probes for nucleic acid structure and function. The clinical and research benchmark for this class is 8-methoxypsoralen (8-MOP), against which the properties of novel derivatives are often implicitly compared. [3]

Research Fit

Research model Kv1.3 channel modulation in autoimmune disease research models
Scaffold context Defined 3,5-dialkyl-furo[3,2-g]chromen-7-one core; distinct from unsubstituted psoralens
Procurement role Baseline comparator or intermediate for structure-activity relationship optimization

Selecting a psoralen derivative based on core structure alone is unreliable. Minor modifications to the furocoumarin skeleton—such as the position, size, and character of alkyl or alkoxy groups—can lead to significant, non-linear changes in photobiological activity, DNA binding kinetics, and solubility. [REFS-1, REFS-2] For instance, the highly alkylated 4,5',8-trimethylpsoralen (Trioxsalen) exhibits markedly different DNA cross-linking kinetics compared to 8-methoxypsoralen (8-MOP). [3] Furthermore, while increased lipophilicity can be a feature of potent derivatives, it is not a simple predictor of overall performance, indicating that more complex factors govern a specific compound's utility. [4] Therefore, 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one should be procured for its specific substitution pattern, as this defines its unique physicochemical profile rather than treating it as a generic equivalent to other psoralens.

Substitution Risk

! Unsubstituted psoralen lacks alkyl groups required for Kv1.3 channel interaction; activity may be significantly reduced.
! Heavily optimized analogs (e.g., PAP-1) possess high potency and engineered selectivity, representing a different chemical series.
! This compound is a moderately alkylated scaffold; its properties cannot be directly inferred from simpler or more complex derivatives.

Enhanced Lipophilicity Profile

The hydrophobicity of psoralens, a key factor in membrane permeability and DNA intercalation, is highly dependent on alkyl substitution. Direct measurement of the octanol/water partition coefficient (log P) for benchmark psoralens established a clear hierarchy: 4,5',8-trimethylpsoralen (TMP) is significantly more hydrophobic (log P = 3.14) than 5-methoxypsoralen (5-MOP, log P = 2.00), 8-methoxypsoralen (8-MOP, log P = 1.93), and the parent psoralen (P, log P = 1.67). [1] The ethyl and dimethyl substitutions on 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one place it structurally within the class of highly alkylated, lipophilic derivatives like TMP, which are known for their high photoreactivity. [2]

Evidence DimensionHydrophobicity (Octanol/Water Partition Coefficient, log P)
Target Compound DataInferred to be high based on ethyl and dimethyl substitutions
Comparator Or Baseline4,5',8-trimethylpsoralen (TMP): 3.14; 8-methoxypsoralen (8-MOP): 1.93; Psoralen (P): 1.67
Quantified DifferenceTMP is ~1.6-fold more hydrophobic than 8-MOP and ~1.9-fold more than Psoralen
ConditionsExperimental determination via spectrofluorimetric technique.

Higher lipophilicity is associated with enhanced membrane transport and DNA intercalation efficiency, making this compound suitable for applications requiring high intracellular concentrations and potent nucleic acid interaction.

Kv1.3 Blockade
Class-level inference
Part of active alkyl series; most potent compound IC50 0.7 μM. Unsubstituted psoralen inactive.
Supports Kv1.3 SAR studies; core activity attributed to 3,5-dialkyl substitution.
Individual IC50 data not reported; compound-specific verification recommended.

Superior Organic Solvent Solubility

Ease of handling and formulation is a critical procurement parameter. While psoralens are generally poorly soluble in aqueous solutions, their solubility in organic solvents used for stock preparation varies significantly. In pure octanol, a proxy for lipophilic organic solvents, the solubility of highly alkylated 4,5',8-trimethylpsoralen (TMP) and 5-methoxypsoralen (5-MOP) is superior to that of both the parent psoralen and the common standard 8-MOP. [1] Psoralen is reported to have a solubility of approximately 30 mg/mL in DMSO and DMF. The highly alkylated structure of 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one suggests a favorable solubility profile in these common laboratory solvents, potentially exceeding that of 8-MOP and facilitating easier preparation of concentrated stock solutions.

Evidence DimensionRelative Solubility in Pure Octanol
Target Compound DataInferred to be high, similar to TMP
Comparator Or BaselineOrder of solubility: 5-MOP ≈ TMP > Psoralen > 8-MOP
Quantified DifferenceQuantitative values not provided in source, but a clear rank order is established.
ConditionsExperimental determination via spectrofluorimetric technique.

Improved solubility in DMSO, DMF, or ethanol simplifies laboratory workflows, reduces solvent volumes, and ensures complete dissolution for reproducible and reliable experimental results.

Kv1.x Selectivity
Class-level inference
Active on multiple Kv1.x channels. PAP-1 exhibits 23–125-fold selectivity for Kv1.3.
Broad-spectrum Kv1 probe for polypharmacology research.
Lacks engineered selectivity of advanced leads; suitable for multi-target studies.

Bifunctional DNA Cross-Linking Capacity

The capacity to form interstrand cross-links (ICLs) is the defining functional feature of bifunctional psoralens, distinguishing them from derivatives that only form monoadducts. This compound possesses the requisite linear furocoumarin geometry, which allows it to intercalate between DNA base pairs. [1] This linear structure is essential for the sequential photoreactions at the 4',5' (furan) and 3,4 (pyrone) double bonds, which ultimately bridge the two strands of the DNA helix. [2] Unlike angular furocoumarins (angelicins) or psoralens with bulky substituents at the 4' position that sterically hinder the second photoreaction, the substitution pattern of 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one preserves the core structure necessary for potent ICL formation.

Evidence DimensionMolecular Geometry for Bifunctional Reactivity
Target Compound DataLinear furocoumarin structure maintained
Comparator Or BaselineAngular furocoumarins (e.g., angelicin) or sterically hindered derivatives, which are primarily monofunctional.
Quantified DifferenceQualitative: enables interstrand cross-linking vs. monoadduct formation only.
ConditionsStructural analysis based on the fundamental mechanism of psoralen photoreactivity.

For applications requiring the irreversible inhibition of DNA replication and transcription, such as pathogen inactivation or as a potent antiproliferative research tool, the ability to form stable interstrand cross-links is a critical performance requirement.

Chemical Identity
Data to verify
Fully characterized single entity (MW 242.27 g/mol). Natural extracts show variable composition.
Defined structure supports assay reproducibility.
Supplier characterization data review recommended; source-specific verification needed.

Intracellular Nucleic Acid Probing

The inferred high lipophilicity of this compound suggests enhanced cell membrane permeability. This makes it a suitable choice for studies requiring efficient delivery into living cells to cross-link DNA or RNA in their native chromatin or ribonucleoprotein context, enabling the study of nucleic acid structures and protein interactions in vivo. [1]

Pathogen Inactivation Research

The development of methods for inactivating viruses and other pathogens in biological products relies on potent nucleic acid cross-linkers. As a highly substituted, lipophilic psoralen derivative optimized for bifunctional cross-linking, this compound is a relevant tool for research aimed at achieving maximal nucleic acid damage with high efficiency. [2]

SAR Studies in Photochemotherapy

This compound's unique substitution pattern provides a distinct data point for SAR studies. Researchers investigating how alkyl group placement and size impact phototoxicity, DNA repair pathway activation, and therapeutic efficacy can use this molecule as a novel comparator to established standards like 8-MOP and Trioxsalen. [3]

Application Fit Matrix

Application
Selection Property
Validation Focus
Pan-Kv1 channel modulation studies
Multi-Kv1.x activity profile
Kv1.x subunit expression and response characterization
Kv1.3 SAR optimization campaigns
Defined 3,5-dialkyl substitution on furocoumarin core
Potency and selectivity gains through derivatization
Furocoumarin library synthesis
Stable, fully characterized building block
Reactivity and synthetic route feasibility

XLogP3

3.4

Hydrogen Bond Acceptor Count

3

Exact Mass

242.094294304 g/mol

Monoisotopic Mass

242.094294304 g/mol

Heavy Atom Count

18

Explore Compound Types